N-[5-(1H-indazol-6-ylsulfamoyl)-2-methylphenyl]acetamide

• IUPAC Name: N-[5-(1H-indazol-6-ylsulfamoyl)-2-methylphenyl]acetamide
• InChI: InChI=1S/C16H16N4O3S/c1-10-3-6-14(8-15(10)18-11(2)21)24(22,23)20-13-5-4-12-9-17-19-16(12)7-13/h3-9,20H,1-2H3,(H,17,19)(H,18,21)
• InChI Key: YPUNZISTDBXNCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)C=NN3)NC(=O)C
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

N-[5-(1H-indazol-6-ylsulfamoyl)-2-methylphenyl]acetamide is a compound that belongs to the class of indazole derivatives. Indazole is a bicyclic structure consisting of a benzene ring fused to a pyrazole ring. This compound has garnered interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(1H-indazol-6-ylsulfamoyl)-2-methylphenyl]acetamide typically involves the formation of the indazole core followed by functionalization at specific positions. One common method involves the cyclization of appropriate precursors under acidic or basic conditions to form the indazole ring. Subsequent steps include sulfonation and acetamidation to introduce the sulfamoyl and acetamide groups, respectively .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of high-throughput screening techniques to identify the most efficient catalysts and reaction conditions. Additionally, process optimization may involve the use of continuous flow reactors to improve scalability and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

N-[5-(1H-indazol-6-ylsulfamoyl)-2-methylphenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

N-[5-(1H-indazol-6-ylsulfamoyl)-2-methylphenyl]acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[5-(1H-indazol-6-ylsulfamoyl)-2-methylphenyl]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases or modulate the function of ion channels, thereby affecting cellular signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Indazole: The parent compound with a similar bicyclic structure.

Indole: Another bicyclic compound with a benzene ring fused to a pyrrole ring.

Benzimidazole: Contains a benzene ring fused to an imidazole ring.

Uniqueness

N-[5-(1H-indazol-6-ylsulfamoyl)-2-methylphenyl]acetamide is unique due to the presence of the sulfamoyl and acetamide groups, which confer specific chemical and biological properties. These functional groups can enhance the compound’s solubility, stability, and interaction with biological targets, making it a valuable molecule for various applications.